molecular formula C12H18BNO2 B8316214 (4-Azepan-1-ylphenyl)boronic acid

(4-Azepan-1-ylphenyl)boronic acid

Cat. No. B8316214
M. Wt: 219.09 g/mol
InChI Key: AEISNNOATKCQQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Azepan-1-ylphenyl)boronic acid is a useful research compound. Its molecular formula is C12H18BNO2 and its molecular weight is 219.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Azepan-1-ylphenyl)boronic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Azepan-1-ylphenyl)boronic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(4-Azepan-1-ylphenyl)boronic acid

Molecular Formula

C12H18BNO2

Molecular Weight

219.09 g/mol

IUPAC Name

[4-(azepan-1-yl)phenyl]boronic acid

InChI

InChI=1S/C12H18BNO2/c15-13(16)11-5-7-12(8-6-11)14-9-3-1-2-4-10-14/h5-8,15-16H,1-4,9-10H2

InChI Key

AEISNNOATKCQQZ-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC=C(C=C1)N2CCCCCC2)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an argon atmosphere, 1-(4-iodophenyl)azepane (200 mg) and triisopropylborate (162 mg) were dissolved in THF (2 ml), followed by cooling to −78° C. A 1.59 M butyl lithium/hexane solution (0.5 ml) was added thereto, followed by elevating the temperature to 0° C. over 1 hour, and further stirring at the same temperature for 1 hour. To the reaction mixture was added a saturated aqueous ammonium chloride solution, followed by extraction with EtOAc. The organic layer was dried over Na2SO4 and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (CHCl3/MeOH) to obtain (4-azepan-1-ylphenyl)boronic acid (52 mg).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
162 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
butyl lithium hexane
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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